Cas no 1391926-56-9 (octahydro-1H-pyrrolo3,4-cpyridin-1-one)
octahydro-1H-pyrrolo3,4-cpyridin-1-one Chemical and Physical Properties
Names and Identifiers
-
- octahydro-1H-pyrrolo[3,4-c]pyridin-1-one
- SB15892
- P13958
- 2,3,3a,4,5,6,7,7a-octahydropyrrolo[3,4-c]pyridin-1-one
- octahydro-1H-pyrrolo3,4-cpyridin-1-one
-
- MDL: MFCD24506785
- Inchi: 1S/C7H12N2O/c10-7-6-1-2-8-3-5(6)4-9-7/h5-6,8H,1-4H2,(H,9,10)
- InChI Key: XLHNWTSCXPCOMK-UHFFFAOYSA-N
- SMILES: O=C1C2CCNCC2CN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- XLogP3: -0.8
- Topological Polar Surface Area: 41.1
octahydro-1H-pyrrolo3,4-cpyridin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029188844-1g |
Octahydro-1H-pyrrolo[3,4-c]pyridin-1-one |
1391926-56-9 | 95% | 1g |
653.40 USD | 2021-06-01 | |
| Chemenu | CM364981-1g |
Octahydro-1h-pyrrolo[3,4-c]pyridin-1-one |
1391926-56-9 | 95% | 1g |
$856 | 2023-01-01 | |
| eNovation Chemicals LLC | Y1096741-100mg |
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one |
1391926-56-9 | 97% | 100mg |
$365 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096741-250MG |
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one |
1391926-56-9 | 97% | 250mg |
$550 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096741-500MG |
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one |
1391926-56-9 | 97% | 500mg |
$735 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096741-1G |
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one |
1391926-56-9 | 97% | 1g |
$920 | 2024-07-21 | |
| Enamine | EN300-216893-0.05g |
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one |
1391926-56-9 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-216893-0.1g |
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one |
1391926-56-9 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-216893-0.25g |
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one |
1391926-56-9 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-216893-0.5g |
octahydro-1H-pyrrolo[3,4-c]pyridin-1-one |
1391926-56-9 | 0.5g |
$877.0 | 2023-09-16 |
octahydro-1H-pyrrolo3,4-cpyridin-1-one Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on octahydro-1H-pyrrolo3,4-cpyridin-1-one
Introduction to Octahydro-1H-pyrrolo[3,4-c]pyridin-1-one (CAS No. 1391926-56-9)
Octahydro-1H-pyrrolo[3,4-c]pyridin-1-one, a compound with the chemical formula C₁₁H₁₅NO, is a fascinating molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound is characterized by its intricate bicyclic structure, which consists of a pyrrole ring fused with a pyridine ring, forming a unique scaffold that has potential applications in the development of novel therapeutic agents. The CAS number 1391926-56-9 uniquely identifies this substance, ensuring precise referencing in scientific literature and industrial applications.
The significance of octahydro-1H-pyrrolo[3,4-c]pyridin-1-one lies in its structural features, which make it a promising candidate for further investigation. The presence of both nitrogen-containing heterocycles suggests that this compound may exhibit a range of biological activities. In particular, the pyrrole moiety is known for its role in various bioactive molecules, while the pyridine ring often serves as a key pharmacophore in medicinal chemistry. The combination of these two structural elements in octahydro-1H-pyrrolo[3,4-c]pyridin-1-one could lead to unique interactions with biological targets, making it an attractive scaffold for drug design.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of such compounds more efficiently. These techniques allow for the prediction of binding affinities and metabolic stability, which are crucial factors in drug development. By leveraging these tools, scientists can optimize the structure of octahydro-1H-pyrrolo[3,4-c]pyridin-1-one to enhance its pharmacological properties. For instance, modifications to the substituents on the pyrrole and pyridine rings could improve solubility, bioavailability, and target specificity.
In addition to its structural appeal, octahydro-1H-pyrrolo[3,4-c]pyridin-1-one has been studied for its potential role in addressing various therapeutic challenges. Researchers have been particularly interested in its possible applications in the treatment of neurological disorders. The compound's ability to interact with neurotransmitter receptors and ion channels makes it a candidate for developing new medications for conditions such as depression, anxiety, and epilepsy. Preliminary studies have shown that derivatives of this scaffold may modulate serotonin and dopamine pathways, which are implicated in many neurological conditions.
The synthesis of octahydro-1H-pyrrolo[3,4-c]pyridin-1-one presents both challenges and opportunities for synthetic chemists. The construction of the fused bicyclic system requires careful planning to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to access this compound efficiently. These approaches not only improve the scalability of production but also allow for the introduction of diverse functional groups at strategic positions within the molecule.
The pharmacokinetic properties of octahydro-1H-pyrrolo[3,4-c]pyridin-1-one are another critical area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Studies have begun to explore the metabolic pathways involving this compound using in vitro systems and animal models. These investigations aim to identify potential liabilities early in the development process and to guide optimization efforts toward improving drug-like properties.
The regulatory landscape also plays a significant role in the progression of compounds like octahydro-1H-pyrrolo[3,4-c]pyridin-1-one from discovery to market approval. Compliance with guidelines set forth by agencies such as the FDA and EMA is necessary for conducting clinical trials and commercializing new drugs. Researchers must navigate these regulations carefully to ensure that their studies are designed appropriately and that safety data is thoroughly evaluated.
Collaboration across disciplines is essential for maximizing the potential of compounds like octahydro-1H-pyrrolo[3,4-c]pyridin-1-one. Medicinal chemists work closely with biologists, pharmacologists, and clinicians to develop molecules that address unmet medical needs effectively. This interdisciplinary approach fosters innovation and accelerates the translation of laboratory findings into tangible therapeutic benefits.
The future prospects for octahydro-1H-pyrrolo[3,4-c]pyridin-1-one are promising given its unique structural features and potential biological activities. Continued research will likely uncover new applications for this compound and its derivatives across various therapeutic areas. As computational tools become more sophisticated and synthetic methodologies advance, the accessibility of such molecules will increase further.
1391926-56-9 (octahydro-1H-pyrrolo3,4-cpyridin-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)